Cas no 1361647-98-4 (3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine)

• Product Name: 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine
• CAS No: 1361647-98-4
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4926977
• Update Time: 2025-06-10

3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-7-1-6(2-8(13)3-7)11-10(15)4-9(14)5-16-11/h1-5H
• InChI Key： XYCCHJUKIHPMRP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine

Comprehensive Overview of 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine (CAS No. 1361647-98-4)

3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine (CAS No. 1361647-98-4) is a halogenated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique dichlorophenyl and pyridine moieties, has garnered attention for its potential in developing novel crop protection agents and bioactive molecules. Its molecular structure, featuring four chlorine atoms, contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for halogenated pyridine compounds in modern agriculture aligns with global trends toward sustainable pest management. Researchers are increasingly exploring 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine as a building block for next-generation fungicides, responding to the urgent need for solutions against resistant plant pathogens. The compound's chlorine-rich structure enhances its binding affinity to biological targets, a property highly sought after in the design of precision agrochemicals.

In pharmaceutical contexts, CAS 1361647-98-4 demonstrates intriguing potential as a scaffold for drug discovery. Recent studies suggest its utility in modulating enzyme activity, particularly in inflammation-related pathways. The dichlorophenyl-pyridine core structure shows remarkable versatility in medicinal chemistry, enabling the development of compounds with improved pharmacokinetic properties. This has sparked discussions about its role in addressing challenging therapeutic areas.

From an environmental perspective, the biodegradation profile of 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine has become a focal point for regulatory compliance studies. The scientific community is actively investigating its environmental fate, particularly its persistence and transformation products in soil systems. These studies are crucial for developing eco-friendly halogenated compounds that meet stringent sustainability standards.

The synthesis and characterization of 1361647-98-4 continue to evolve with advancements in green chemistry methodologies. Recent publications highlight innovative catalytic approaches that reduce energy consumption and waste generation during production. These developments address the industry's shift toward sustainable chemical manufacturing processes while maintaining high purity standards for research-grade materials.

Analytical techniques for 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine have seen significant improvements, particularly in chromatographic separation and mass spectrometric detection. Modern HPLC-MS methods now achieve detection limits in the parts-per-billion range, essential for environmental monitoring and residue analysis. These advancements support the compound's safe application across various industries.

Market analysts project steady growth for halogenated pyridine derivatives, driven by expanding applications in crop science and materials chemistry. The unique electronic properties of CAS 1361647-98-4 make it particularly interesting for electronic materials research, where its molecular architecture may contribute to advanced functional materials development.

Quality control standards for 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine have become more rigorous, with international pharmacopeias establishing detailed specifications for purity and impurity profiles. These standards ensure reproducibility in research applications and facilitate global collaboration in developing derivatives with enhanced properties.

Recent patent filings reveal innovative applications of 1361647-98-4 in smart delivery systems, particularly in agriculture. These technologies aim to improve the targeted release of active ingredients while minimizing environmental impact. Such developments align with the growing demand for precision agrochemicals in modern farming practices.

The scientific literature continues to expand regarding the mechanistic studies of 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine derivatives. Cutting-edge computational chemistry approaches are being employed to predict their interactions with biological targets, accelerating the discovery of novel applications while reducing experimental costs.

Storage and handling protocols for CAS 1361647-98-4 have been optimized based on extensive stability studies. These protocols ensure material integrity during transportation and long-term storage, which is critical for maintaining consistent research results across global laboratories.

Collaborative research initiatives are exploring the potential of dichlorophenyl-pyridine compounds in addressing emerging challenges in plant health management. These efforts focus on developing resistance-breaking formulations that can combat evolving pathogen threats while meeting regulatory requirements for environmental safety.

The crystallization behavior of 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine has become an area of active investigation, with implications for formulation development. Understanding its polymorphic forms is essential for optimizing the performance characteristics of end-use products in various applications.

As regulatory frameworks evolve worldwide, the documentation requirements for halogenated chemical intermediates like 1361647-98-4 have become more comprehensive. Manufacturers and researchers must now provide detailed toxicological and ecotoxicological data to support responsible use across different applications.

Future research directions for 3,5-Dichloro-2-(3,5-dichlorophenyl)pyridine include exploring its potential in combination therapies and hybrid molecules. These approaches aim to enhance efficacy while minimizing application rates, addressing both economic and environmental considerations in product development.